Cas no 2613384-11-3 (5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride)
5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 2613384-11-3
- 5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride
- EN300-27735949
- 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride
-
- MDL: MFCD33031781
- Inchi: 1S/C8H16NO3P.ClH/c1-13(2,12)7-3-6(8(10)11)4-9-5-7;/h6-7,9H,3-5H2,1-2H3,(H,10,11);1H
- InChI Key: SNOUHLXKMOAFSB-UHFFFAOYSA-N
- SMILES: Cl.P(C)(C)(C1CNCC(C(=O)O)C1)=O
Computed Properties
- Exact Mass: 241.0634581g/mol
- Monoisotopic Mass: 241.0634581g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 248
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.4Ų
5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27735949-1g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95% | 1g |
$1343.0 | 2023-09-10 | |
| Enamine | EN300-27735949-5g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95% | 5g |
$3894.0 | 2023-09-10 | |
| Enamine | EN300-27735949-10g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95% | 10g |
$5774.0 | 2023-09-10 | |
| Enamine | EN300-27735949-0.05g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 0.05g |
$312.0 | 2025-03-19 | |
| Enamine | EN300-27735949-0.1g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 0.1g |
$466.0 | 2025-03-19 | |
| Enamine | EN300-27735949-0.25g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 0.25g |
$666.0 | 2025-03-19 | |
| Enamine | EN300-27735949-0.5g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 0.5g |
$1046.0 | 2025-03-19 | |
| Enamine | EN300-27735949-1.0g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 1.0g |
$1343.0 | 2025-03-19 | |
| Enamine | EN300-27735949-2.5g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 2.5g |
$2631.0 | 2025-03-19 | |
| Enamine | EN300-27735949-5.0g |
5-(dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride |
2613384-11-3 | 95.0% | 5.0g |
$3894.0 | 2025-03-19 |
5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride Related Literature
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride
Introduction to 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride (CAS No. 2613384-11-3)
5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2613384-11-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of piperidine derivatives, which are known for their diverse biological activities and utility in drug development. The presence of a dimethylphosphoryl group and a carboxylic acid moiety, further enhanced by the hydrochloride salt form, imparts unique chemical and pharmacological properties that make it a promising candidate for various therapeutic applications.
The structural configuration of 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride encompasses a piperidine ring substituted at the 5-position with a dimethylphosphoryl group, while the 3-position features a carboxylic acid functionality, which is further protonated to form the corresponding hydrochloride salt. This structural design not only contributes to the compound's solubility and stability but also influences its interaction with biological targets. The dimethylphosphoryl moiety, in particular, is recognized for its potential role in modulating enzyme activity and signal transduction pathways, making this compound of considerable interest in the development of enzyme inhibitors and receptor modulators.
In recent years, there has been growing interest in piperidine derivatives due to their broad spectrum of biological activities. The 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride structure has been investigated for its potential applications in the treatment of various diseases, including neurological disorders, inflammatory conditions, and infectious diseases. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathogenic processes. For instance, its interaction with specific kinases and phosphodiesterases has been explored as a means to develop novel therapeutic agents that can modulate cellular signaling cascades.
The pharmaceutical industry has been actively seeking innovative compounds that can address unmet medical needs. 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride represents a significant advancement in this regard, offering a unique structural framework that combines pharmacological potency with favorable pharmacokinetic properties. The hydrochloride salt form enhances the compound's bioavailability and solubility, which are critical factors for successful drug delivery. Additionally, the stability of the compound under various storage conditions makes it suitable for industrial-scale production and clinical trials.
One of the most compelling aspects of 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride is its potential as a lead compound for further derivatization and optimization. Researchers have been exploring various modifications to the core structure to enhance its binding affinity, selectivity, and metabolic stability. These efforts are part of a broader trend in drug discovery where computational chemistry and high-throughput screening are being leveraged to accelerate the identification of novel bioactive molecules. The integration of these technologies has enabled scientists to rapidly assess the efficacy of compounds like 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride in vitro and in vivo models.
Recent advancements in medicinal chemistry have highlighted the importance of functional groups such as the dimethylphosphoryl moiety in modulating biological activity. This group has been shown to interact with specific amino acid residues in target proteins, thereby influencing enzyme kinetics and receptor binding. In the context of 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride, this interaction may contribute to its potential therapeutic effects by inhibiting or activating key biological pathways. For example, studies have demonstrated that phosphorylated derivatives can act as competitive inhibitors of kinases, which are overexpressed in many cancers and inflammatory diseases.
The development of new drugs is often hindered by challenges such as poor solubility, rapid metabolism, and off-target effects. However, 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride has shown promise in overcoming these hurdles due to its well-designed molecular structure. The carboxylic acid group enhances solubility in aqueous environments, while the hydrochloride salt form improves stability during storage and transport. Furthermore, computational modeling has been used to predict how this compound might behave within biological systems, providing valuable insights into its potential mechanisms of action.
The role of piperidine derivatives in drug development cannot be overstated. These compounds have been successfully incorporated into numerous FDA-approved drugs due to their ability to interact with biological targets in unique ways. The structural features of 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride, including its piperidine core and functionalized side chains, align it with this tradition of success. As research continues to uncover new therapeutic applications for this class of compounds, it is likely that 5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride will play an important role in future drug development pipelines.
In conclusion,5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride (CAS No. 2613384-11-3) is a structurally interesting compound with significant potential in pharmaceutical applications. Its unique combination of functional groups makes it a versatile tool for researchers exploring new therapeutic strategies. As advancements in drug discovery continue to evolve,5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride is poised to make substantial contributions to the field of medicinal chemistry and beyond.
2613384-11-3 (5-(Dimethylphosphoryl)piperidine-3-carboxylic acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)